Cas no 108375-77-5 (PC-766B)

• Product Name: PC-766B
• CAS No: 108375-77-5
• MF: C₄₃H₆₈O₁₂
• MW: 776.992835044861
• CID: 209301
• PubChem ID: 6449920
• Update Time: 2025-04-19

PC-766B Chemical and Physical Properties

Names and Identifiers

• Oxacyclohexadeca-3,5,11,13-tetraen-2-one,16-[(1S,2R,3S)-3-[(2R,4R,5S,6R)-4-[(2,6-dideoxy-b-D-arabino-hexopyranosyl)oxy]tetrahydro-2-hydroxy-5-methyl-6-[(1E,3E)-1,3-pentadienyl]-2H-pyran-2-yl]-2-hydroxy-1-methylbutyl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-,(3Z,5E,7R,8S,9S,11E,13E,15S,16R)- (9CI)
• (3E,5Z,7R,8S,9S,11Z,13Z,15S,16R)-16-[(3R,4S)-4-[(2R,4R,5S,6R)-4-[(2S,4R,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-2-hydroxy-5-methyl-6-[(1E,3E)-penta-1,3-dienyl]oxan-2-yl]-3-hydroxypentan-2-yl]-8-hyd
• Oxacyclohexadeca-3,5,11,13-tetraen-2-one,16-[(1S,2R,3S)-3-[(2R,4R,5S,6R)-4-[(2,6-dideoxy-b-D-arabino-hexopyranosyl)oxy]tetrah
• PC 766B
• Pc-766b
• (3Z,5Z,7R,8S,9S,11Z,13Z,15S,16R)-16-[(2R,3S)-3-[(2R,4R,5S,6R)-4-[(2S,4R,5S,6R)-4,5-dihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-
• Oxacyclohexadeca-3,5,11,13-tetraen-2-one, 16-((1S,2R,3S)-3-((2R,4R,5S,6R)-4-((2,6-dideoxy-beta-D-arabino-hexopyranosyl)oxy)tetrahydro-2-hydroxy-5-methyl-6-((1E,3E)-1,3-pentadienyl)-2H-pyran-2-yl)-2-hydroxy-1-methylbutyl)-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-, (3Z,5E,7R,8S,9S,11E,13E,15S,16R)-
• 5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one
• (3E,5Z,7R,8S,9S,11Z,13Z,15S,16R)-16-[(3R,4S)-4-[(2R,4R,5S,6R)-4-[(2S,4R,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-2-hydroxy-5-methyl-6-[(1E,3E)-penta-1,3-dienyl]oxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one
• 108375-77-5
• Antibiotic PC 766B
• DA-56624
• PC-766B

• Inchi： 1S/C43H68O12/c1-12-13-14-17-33-28(6)36(53-37-22-32(44)40(47)31(9)52-37)23-43(49,55-33)30(8)39(46)29(7)41-34(50-10)18-15-16-24(2)19-26(4)38(45)27(5)20-25(3)21-35(51-11)42(48)54-41/h12-18,20-21,26-34,36-41,44-47,49H,19,22-23H2,1-11H3/b13-12+,17-14+,18-15-,24-16-,25-20-,35-21+/t26-,27+,28+,29?,30-,31+,32+,33+,34-,36+,37+,38-,39+,40+,41+,43+/m0/s1
• InChI Key： GBRLJEHLCUILHG-KIRYWGJYSA-N
• SMILES： O1[C@H](/C=C/C=C/C)[C@@H](C)[C@@H](C[C@@]1([C@@H](C)[C@@H](C(C)[C@@H]1[C@H](C=CC=C(C)C[C@H](C)[C@@H]([C@H](C)C=C(C)C=C(C(=O)O1)OC)O)OC)O)O)O[C@@H]1C[C@H]([C@@H]([C@@H](C)O1)O)O |c:20,34,t:22,31|

Computed Properties

• Exact Mass: 776.47107760g/mol
• Monoisotopic Mass: 776.47107760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 55
• Rotatable Bond Count: 10
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6.1
• Topological Polar Surface Area: 174Ų